Cas no 921145-23-5 (2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride)

2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride is a versatile heterocyclic compound featuring a reactive chloromethyl group and a thiazole core. Its structural properties make it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. The thiazole moiety contributes to its utility in medicinal chemistry, often serving as a scaffold for bioactive molecules. This compound is particularly advantageous for nucleophilic substitution reactions, enabling efficient derivatization. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications. Suitable for controlled environments, it requires proper handling due to its reactive functional groups.

2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride structure

921145-23-5 structure

Product Name:2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride

CAS No:921145-23-5

MF:C₅H₆ClNS

MW:147.625838756561

MDL:MFCD08060775

CID:1005175

PubChem ID:20555849

Update Time:2025-06-15

2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-5-methylthiazole
- 2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride
- AB43206
- 2-Chloromethyl-5-methyl-thiazole HCl
- 2-(CHLOROMETHYL)-5-METHYL-1,3-THIAZOLE
- AKOS005175050
- BXCZTQRACVHZIB-UHFFFAOYSA-N
- E78682
- BB 0262325
- 921145-23-5
- SCHEMBL2045385
- EN300-99987
- FT-0684203
- thiazole, 2-(chloromethyl)-5-methyl-, hydrochloride
- ALBB-015223
- MDL： MFCD08060775
- Inchi： 1S/C5H6ClNS/c1-4-3-7-5(2-6)8-4/h3H,2H2,1H3
- InChI Key： BXCZTQRACVHZIB-UHFFFAOYSA-N
- SMILES： ClCC1=NC=C(C)S1

Computed Properties

Exact Mass: 146.9909481g/mol
Monoisotopic Mass: 146.9909481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 78.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 41.1Å²

2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride Security Information

HazardClass：IRRITANT

2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C275365-50mg	2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride	921145-23-5		50mg	$ 265.00	2022-04-01
TRC	C275365-100mg	2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride	921145-23-5		100mg	$ 440.00	2022-04-01
TRC	C275365-250mg	2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride	921145-23-5		250mg	$ 880.00	2022-04-01
Chemenu	CM189693-1g	2-(Chloromethyl)-5-methylthiazole	921145-23-5	95%+	1g	$483	2024-07-20
Enamine	EN300-99987-0.05g	2-(chloromethyl)-5-methyl-1,3-thiazole	921145-23-5	85%	0.05g	$104.0	2024-05-21
Enamine	EN300-99987-0.1g	2-(chloromethyl)-5-methyl-1,3-thiazole	921145-23-5	85%	0.1g	$155.0	2024-05-21
Enamine	EN300-99987-0.25g	2-(chloromethyl)-5-methyl-1,3-thiazole	921145-23-5	85%	0.25g	$222.0	2024-05-21
Enamine	EN300-99987-0.5g	2-(chloromethyl)-5-methyl-1,3-thiazole	921145-23-5	85%	0.5g	$349.0	2024-05-21
Enamine	EN300-99987-1.0g	2-(chloromethyl)-5-methyl-1,3-thiazole	921145-23-5	85%	1.0g	$447.0	2024-05-21
Enamine	EN300-99987-2.5g	2-(chloromethyl)-5-methyl-1,3-thiazole	921145-23-5	85%	2.5g	$781.0	2024-05-21

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Additional information on 2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride

Comprehensive Overview of 2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride (CAS No. 921145-23-5)

2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride (CAS No. 921145-23-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This thiazole derivative has garnered significant attention due to its versatile applications in drug discovery and material science. With the increasing demand for heterocyclic compounds in modern chemistry, this molecule stands out for its unique structural properties and reactivity.

The compound's molecular structure features a chloromethyl group attached to a 5-methyl-1,3-thiazole ring, which is further stabilized as a hydrochloride salt. This configuration enhances its solubility and stability, making it a preferred intermediate in synthetic chemistry. Researchers often explore its potential in designing bioactive molecules, particularly in the development of antimicrobial agents and enzyme inhibitors.

In recent years, the scientific community has shown growing interest in sustainable synthesis methods for compounds like 2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride. Questions such as "How to optimize the yield of thiazole derivatives?" or "What are the eco-friendly alternatives for chloromethylation?" reflect current trends in green chemistry. These topics align with global efforts to reduce environmental impact while maintaining high efficiency in chemical production.

From a technical perspective, the compound's CAS No. 921145-23-5 serves as a critical identifier in regulatory documentation and patent filings. Its inclusion in databases like PubChem and Reaxys underscores its relevance in academic and industrial settings. Analysts frequently search for "spectroscopic data for 2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride" or "safety protocols for handling thiazole-based intermediates," highlighting the need for accessible and accurate information.

The versatility of 2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride extends to its role in catalysis and polymer chemistry. Its reactive sites enable functionalization for custom-tailored materials, addressing queries like "Can thiazole motifs improve polymer thermal stability?"—a hot topic in advanced material science. Such applications are pivotal in industries ranging from electronics to biomedical engineering.

Quality control remains a priority for users of this compound. Common searches include "HPLC purity standards for CAS 921145-23-5" and "storage conditions for thiazole hydrochlorides," emphasizing the importance of standardized protocols. Manufacturers and researchers alike benefit from detailed technical specifications to ensure reproducibility in experiments and commercial batches.

In conclusion, 2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride (CAS No. 921145-23-5) represents a cornerstone in contemporary chemical research. Its multifaceted applications, combined with ongoing innovations in synthesis and analysis, position it as a valuable asset across scientific disciplines. As interest in tailored heterocycles continues to rise, this compound will likely remain at the forefront of cutting-edge developments.